N-(3-isopropoxypropyl)-2,4-dimethylbenzamide

• IUPAC Name: 2,4-dimethyl-N-(3-propan-2-yloxypropyl)benzamide
• InChI: InChI=1S/C15H23NO2/c1-11(2)18-9-5-8-16-15(17)14-7-6-12(3)10-13(14)4/h6-7,10-11H,5,8-9H2,1-4H3,(H,16,17)
• InChI Key: VCVSKPXLMQKWDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCCCOC(C)C)C
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

N-(3-isopropoxypropyl)-2,4-dimethylbenzamide, commonly referred to as IPPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. IPPB is a white crystalline solid with a molecular weight of 261.36 g/mol and a melting point of 70-72°C.

Mechanism of Action

The mechanism of action of IPPB is not fully understood, but it is believed to act as a sodium channel blocker, which may contribute to its anticonvulsant and analgesic effects. IPPB has also been shown to increase dopamine levels in the brain, which may contribute to its potential use in the treatment of Parkinson's disease.
Biochemical and Physiological Effects
IPPB has been shown to have a number of biochemical and physiological effects. In animal studies, IPPB has been shown to have anticonvulsant and analgesic effects, as well as the ability to increase dopamine levels in the brain. IPPB has also been shown to have anti-inflammatory effects, which may contribute to its potential use in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of IPPB is that it is relatively easy to synthesize, which makes it a cost-effective compound for use in laboratory experiments. However, one limitation of IPPB is that it has low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on IPPB. One area of research is in the development of new drugs based on the structure of IPPB, which may have improved pharmacological properties. Another area of research is in the study of the potential use of IPPB in the treatment of various neurological and inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of IPPB and its potential effects on the body.
In conclusion, N-(3-isopropoxypropyl)-2,4-dimethylbenzamide is a promising compound for scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on IPPB is necessary to fully understand its potential uses and effects.

Synthesis Methods

The synthesis of IPPB involves the reaction of 2,4-dimethylbenzoic acid with isopropyl alcohol and thionyl chloride to form 2,4-dimethylbenzoyl chloride. The resulting compound is then reacted with 3-isopropoxypropylamine to form IPPB. The yield of IPPB from this reaction is typically around 50%.

Scientific Research Applications

IPPB has been found to have potential applications in various fields of scientific research. One of the most promising areas of research is in the field of medicinal chemistry, where IPPB has been shown to have anticonvulsant and analgesic effects. IPPB has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine levels in the brain.